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Compound of Interest

Compound Name: Tetrametaphosphoric acid
CAS No.: 13598-74-8
Cat. No.: B12804112
Get Quote
. J

This guide provides comprehensive safety and handling information for tetrametaphosphoric
acid, intended for researchers, scientists, and drug development professionals. The
information is compiled from various safety data sheets for meta-phosphoric acid, which
typically contains a mixture of polyphosphoric acids, including tetrametaphosphoric acid, and
Is often stabilized with sodium metaphosphate.

Hazard Identification and Classification

Tetrametaphosphoric acid is classified as a corrosive substance that causes severe skin
burns and eye damage.[1][2][3][4] Inhalation of dust can cause respiratory tract irritation.[5][6]

GHS Classification:
o Skin Corrosion/Irritation, Category 1B[1][5]
» Serious Eye Damage/Eye Irritation, Category 1[1][5]

+ Specific Target Organ Toxicity (Single Exposure), Category 3 (Respiratory system)[5][6]
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Signal Word: Danger
Hazard Statements:
o H314: Causes severe skin burns and eye damage.[1][3][4][7]

o H335: May cause respiratory irritation.[5]

Data Presentation
ble 1: Physical L Cl ical ]

Property Value Reference

Colorless, small, glassy solid
Appearance , (5]
or white powder

Odor Odorless [5]
Molecular Formula (HPO3)a

Molecular Weight 319.88 g/mol

Density 2.2-2.4glcm3at 20 °C [4]
Water Solubility >1500 g/L at 20 °C

pH 2 (at 33 g/L, 20°C) [3]

o Moisture-sensitive;
Stability o (2]
hygroscopic solid.[2]

Table 2: Toxicity Data

Note: Specific toxicological data for pure tetrametaphosphoric acid is limited. The data below
is for meta-phosphoric acid (a mixture) and its common stabilizer, sodium metaphosphate.
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Exposure . Classificati
Substance Species Value Reference
Route on
Meta- Not classified
Phosphoric as acutely [2]
Acid toxic.[2]
Sodium
LD50: 3,050
Metaphospha  Oral Rat [2]
mg/kg
te
Table 3: Exposure Limits
Substance Organization Limit Type Value Reference
Phosphoric Acid OSHA PEL (TWA) 1 mg/m3 [5]
Phosphoric Acid ACGIH TLV (TWA) 1 mg/m3 [5]
Phosphoric Acid ACGIH TLV (STEL) 3 mg/m?3 [5]

Experimental Protocols

Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling tetrametaphosphoric acid to prevent contact and

inhalation.

o Eye and Face Protection: Wear chemical safety goggles and a face shield.[2] Eyewash

stations should be readily available.

» Skin Protection: Wear impervious protective clothing, including boots, gloves (chemically
resistant, e.g., nitrile rubber), a lab coat, or an apron to prevent skin contact.[5][7]

e Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for
acid gases if dust is generated or if working in a poorly ventilated area.[2]

Safe Handling Procedures

e Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.[6]
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» Handling: Avoid creating dust.[1] Handle and open containers with care.[1] Do not get in
eyes, on skin, or on clothing.[6]

» Hygiene: Wash hands thoroughly after handling.[3] Do not eat, drink, or smoke in the work
area.[3] Remove contaminated clothing immediately and wash before reuse.[7]

Storage

o Conditions: Store in a tightly closed container in a cool, dry, well-ventilated area.[1][6] The
recommended storage temperature is 15-25 °C.

o Incompatibilities: Keep away from strong oxidizing agents, strong bases, alcohols, and
metals.[2] The substance is hygroscopic and moisture-sensitive.[2]

Spill and Leak Procedures

o Personal Precautions: Evacuate the area and wear appropriate PPE as described in section
3.1.[1] Avoid breathing dust.

o Containment and Cleaning: For small spills, carefully sweep up the solid material, avoiding
dust generation, and place it in a suitable container for disposal.[5][6] Neutralize the spill
area with a suitable agent like soda ash or lime.

o Environmental Precautions: Prevent the substance from entering drains, surface water, or
groundwater.[1]

Disposal

Dispose of waste material in accordance with local, state, and federal regulations. The material
is acidic and may need to be neutralized before disposal.

Mandatory Visualization
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Risk Assessment and Control for Handling Tetrametaphosphoric Acid

Start: Handling
Tetrametaphosphoric Acid

A4

Identify Hazards:
- Corrosive (Skin/Eyes)
- Respiratory Irritant

A4

Assess Risks:
- Exposure potential
- Severity of harm

Implement Control Measures

Personal Protective Equipment:
- Goggles & Face Shield Engineering Controls:
- Chemical Resistant Gloves - Fume Hood
- Lab Coat/Apron - Proper Ventilation
- Respirator (if needed)

Administrative Controls: Emergency Preparedness:
- Safe Work Practices - Eyewash Station
- Training - Safety Shower
- Emergency Procedures - Spill Kit

Proceed with

o Safe Handling i
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First-Aid Procedures for Tetrametaphosphoric Acid Exposure

Exposure Occurs

Skin Contact

1. Immediately remove contaminated clothing.
2. Flush skin with plenty of water for at least 15 minutes.
3. Seek immediate medical attention.

Inhalation

1. Rinse mouth with water.
2. Do NOT induce vomiting.

3. Give large quantities of water to drink.

4. Seek immediate medical attention

1. Move to fresh air.
2. If breathing is difficult, give oxygen.
3. Seek immediate medical attention

ish eyes with plenty of water for at least 15 minutes, lifting eyelids.
Remove contact lenses if present and easy to do.
3. Seek immediate medical attention

1. Immediately flu:
p)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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